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Compound of Interest

Compound Name: Semustine

Cat. No.: B1681729 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemotherapeutic agents like semustine is a critical component of laboratory safety and

environmental responsibility. Semustine, an alkylating nitrosourea compound, is recognized as

a carcinogenic agent, necessitating stringent disposal protocols to mitigate risks to human

health and the environment.[1][2] This guide provides essential, step-by-step information for the

safe handling and disposal of semustine waste.

Key Hazard and Safety Data for Semustine
The following table summarizes the essential hazard classifications and safety information for

semustine, providing a quick reference for laboratory personnel.
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Identifier Information

CAS Number 13909-09-6[3][4]

Molecular Formula C10H18ClN3O2[1]

Signal Word Danger

Hazard Classifications

Acute Toxicity (Oral, Dermal, Inhalation),

Carcinogenicity (Category 1B), Eye Irritation,

Reproductive Toxicity (Category 1B), Skin

Irritation, Specific Target Organ Toxicity

IARC Carcinogenic Agent Group 1: Carcinogenic to humans

Storage Class Code
6.1A - Combustible, acute toxic Cat. 1 and 2 /

very toxic hazardous materials

Personal Protective Equipment N95 dust mask, eyeshields, gloves

Procedural Steps for Semustine Disposal
The disposal of semustine and associated waste must comply with all federal, state, and local

environmental regulations. The primary recommended method for the disposal of carcinogenic

chemical waste is incineration in a licensed hazardous waste facility.

Unused or Expired Semustine (Pure Substance)
Initial Step: Do not attempt to dispose of pure semustine down the drain or in regular trash.

Packaging: Ensure the original container is securely sealed. If the original container is

compromised, place it inside a larger, leak-proof, and clearly labeled secondary container.

Labeling: The container must be labeled as "Hazardous Waste," and the label should include

the chemical name "Semustine," the CAS number, and a clear indication of its carcinogenic

properties.

Disposal: Arrange for pickup and disposal through a licensed professional waste disposal

service. The material should be incinerated in a chemical incinerator equipped with an

afterburner and scrubber.
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Contaminated Solid Waste
This category includes items such as personal protective equipment (gloves, gowns), labware

(pipette tips, vials), and spill cleanup materials.

Segregation: All solid waste contaminated with semustine must be segregated from regular

laboratory trash.

Collection: Place all contaminated solid waste into a designated, puncture-resistant container

lined with a heavy-duty plastic bag.

Labeling: The container must be clearly labeled as "Chemotherapy Waste," "Cytotoxic

Waste," or "Hazardous Waste" and marked for "Incineration Only."

Disposal: The sealed container should be disposed of through a certified hazardous waste

management service for incineration.

Contaminated Liquid Waste
This includes solutions containing semustine, cell culture media from treated cells, and solvent

rinses of contaminated glassware.

Collection: Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant container

with a secure screw-top cap. Do not mix with other chemical waste streams unless explicitly

permitted by your institution's safety protocols.

Neutralization (If Applicable): While specific chemical destruction methods for all carcinogens

are not universally established, consult with your environmental health and safety

department for any approved in-lab neutralization protocols before disposal.

Labeling: Clearly label the container with "Hazardous Waste," the name "Semustine," and

an approximate concentration.

Disposal: Dispose of the container through your institution's hazardous waste program for

incineration.

"Empty" Containers
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Containers that have held semustine are still considered hazardous waste unless properly

decontaminated.

Management: Containers with any remaining free liquid must be managed as bulk

hazardous waste.

Disposal: Place the entire container into the designated bulk hazardous waste container for

proper disposal via incineration.

Semustine Waste Management Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of semustine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of semustine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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